p-Fluorophenyldichlorophosphine

• CAS No.: 5510-93-0
• Molecular Formula: C6H4Cl2FP
• Molecular Weight: 196.97 g/mol
• IUPAC Name: dichloro-(4-fluorophenyl)phosphane
• InChI: InChI=1S/C6H4Cl2FP/c7-10(8)6-3-1-5(9)2-4-6/h1-4H
• InChI Key: XMDBKXFFPNRIQD-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1F)P(Cl)Cl

Description

P-Fluorophenyldichlorophosphine is a useful research compound. Its molecular formula is C6H4Cl2FP and its molecular weight is 196.97 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3.4 mol of PCl3 and 1.2 mol of AlCl3 (98% pure) was placed under an argon atmosphere in a 1 l flask which was provided with a thermostated jacket, mechanical stirring, thermometer and reflux condenser at 73° C. 0.8 mol of fluorobenzene was subsequently added over a period of 30 minutes, with a gentle stream of argon being passed through the reaction flask. The reaction mixture was stirred for 3 hours, cooled to 60° C. and 1.25 mol of pyridine were slowly added over a period of 45 minutes. The reaction was exothermic and mist was formed. The mixture was subsequently stirred for another 30 minutes at 60° C. A nonuniform solid in the form of large lumps precipitated, and this could not be separated off via a suction filter but only by filtration. The filtration residue was washed with petroleum ether. The filtrate and the washings were combined and distilled, giving 73.3 g of p-fluorophenyldichlorophosphine in a yield of 47% of theory.